Cas no 787622-24-6 ((R)-2-(Piperidin-2-yl)ethanol hydrochloride)

• Product Name: (R)-2-(Piperidin-2-yl)ethanol hydrochloride
• CAS No: 787622-24-6
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD09265047
• CID: 562339
• Update Time: 2025-10-28

(R)-2-(Piperidin-2-yl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Piperidineethanol,hydrochloride (1:1), (2R)-
• (R)-2-(Piperidin-2-yl)ethanol hydrochloride
• (R)-2-Piperidineethanol hydrochloride
• 2-[(2R)-piperidin-2-yl]ethanol,hydrochloride
• (R)-2-(2-Hydroxyethyl)piperidine hydrochloride
• CTK8C6297
• SureCN3429292
• (R)-2-(Hydroxyethyl)piperidine hydrochloride
• (S)-2-(2-Hydroxyethyl)piperidine hydrochloride
• (S)-2-(Piperidin-2-yl)ethanol hydrochloride
• AK164123
• (R)-2-(piperidin-2-yl)ethanol hcl
• AX8048580
• AX8047356
• ST24035264
• (R)-2-(2-Hydroxyethyl)piperidi

• MDL： MFCD09265047
• Inchi： 1S/C7H15NO.ClH/c9-6-4-7-3-1-2-5-8-7;/h7-9H,1-6H2;1H/t7-;/m1./s1
• InChI Key： LJOCPKDUBFJADK-OGFXRTJISA-N
• SMILES： Cl.OCC[C@H]1CCCCN1

Computed Properties

• Exact Mass: 165.09200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 75.3
• Topological Polar Surface Area: 32.299

Experimental Properties

• Melting Point: 132-136 °C
• PSA: 32.26000
• LogP: 1.64170

(R)-2-(Piperidin-2-yl)ethanol hydrochloride Security Information

• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：26
• Risk Phrases：R22

Additional information on (R)-2-(Piperidin-2-yl)ethanol hydrochloride

Research Brief on (R)-2-(Piperidin-2-yl)ethanol hydrochloride (CAS: 787622-24-6): Recent Advances and Applications

(R)-2-(Piperidin-2-yl)ethanol hydrochloride (CAS: 787622-24-6) is a chiral piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting the central nervous system (CNS). Recent studies have highlighted its potential in the design of novel therapeutics for neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia.

One of the most notable advancements in the application of (R)-2-(Piperidin-2-yl)ethanol hydrochloride is its role in the synthesis of selective dopamine receptor agonists. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound could be efficiently converted into a series of D2/D3 receptor agonists with high selectivity and potency. The researchers utilized a multi-step synthetic route, with (R)-2-(Piperidin-2-yl)ethanol hydrochloride serving as the chiral building block. The resulting compounds exhibited promising pharmacokinetic profiles and minimal off-target effects, making them potential candidates for the treatment of Parkinson's disease.

In addition to its applications in CNS drug development, (R)-2-(Piperidin-2-yl)ethanol hydrochloride has also been explored as a ligand in asymmetric catalysis. A recent publication in Organic Letters (2024) reported the use of this compound as a chiral auxiliary in the enantioselective synthesis of β-amino alcohols. The study achieved high enantiomeric excess (up to 99%) and excellent yields, underscoring the compound's utility in facilitating stereocontrolled transformations. This development opens new avenues for the synthesis of complex chiral molecules, which are often challenging to obtain using traditional methods.

Another area of interest is the compound's potential in the development of antimicrobial agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters investigated the antimicrobial activity of derivatives synthesized from (R)-2-(Piperidin-2-yl)ethanol hydrochloride. The researchers found that certain analogs exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest that the compound's scaffold could be further optimized to develop novel antibiotics to address the growing threat of antimicrobial resistance.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of (R)-2-(Piperidin-2-yl)ethanol hydrochloride. A 2024 review in Chemical Reviews highlighted the need for more efficient and sustainable synthetic routes to meet the increasing demand for this compound. Recent advances in flow chemistry and biocatalysis offer potential solutions, with several research groups reporting improved yields and reduced environmental impact using these techniques.

In conclusion, (R)-2-(Piperidin-2-yl)ethanol hydrochloride (CAS: 787622-24-6) continues to be a valuable tool in chemical biology and medicinal chemistry. Its applications span from CNS drug development to asymmetric catalysis and antimicrobial research. Future studies should focus on optimizing its synthesis and exploring new therapeutic avenues, ensuring its continued relevance in the field.